2-[2-(2-ethylpiperidin-1-yl)-2-oxoethyl]sulfanyl-3-(4-fluorophenyl)-5H-pyrimido[5,4-b]indol-4-one

• IUPAC Name: 2-[2-(2-ethylpiperidin-1-yl)-2-oxoethyl]sulfanyl-3-(4-fluorophenyl)-5H-pyrimido[5,4-b]indol-4-one
• InChI: InChI=1S/C25H25FN4O2S/c1-2-17-7-5-6-14-29(17)21(31)15-33-25-28-22-19-8-3-4-9-20(19)27-23(22)24(32)30(25)18-12-10-16(26)11-13-18/h3-4,8-13,17,27H,2,5-7,14-15H2,1H3
• InChI Key: HYWFSEONWXVGIC-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1C(=O)CSC2=NC3=C(C(=O)N2C4=CC=C(C=C4)F)NC5=CC=CC=C53
• Molecular Formula: C25H25FN4O2S
• Molecular Weight: 464.6 g/mol

Description

2-[2-(2-ethylpiperidin-1-yl)-2-oxoethyl]sulfanyl-3-(4-fluorophenyl)-5H-pyrimido[5,4-b]indol-4-one is a useful research compound. Its molecular formula is C25H25FN4O2S and its molecular weight is 464.56. The purity is usually 95%.
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Scientific Research Applications

Antiallergic Agents

Research by Menciu et al. (1999) focused on the synthesis of new N-(pyridin-4-yl)-(indol-3-yl)alkylamides in the search for novel antiallergic compounds. This study highlights the process of designing and synthesizing compounds with the potential to act as antiallergic agents, demonstrating the importance of structural variations in achieving potent biological activities. Such research underscores the scientific application of complex organic molecules in developing new therapeutic agents (Cecilia Menciu et al., 1999).

Antipsychotic Drug Analogs

A study by Jørgensen et al. (2013) introduced the synthesis and in vitro preclinical profile of 5-heteroaryl substituted analogs of the antipsychotic drug sertindole. Identified compounds showed high affinity as α1A-adrenoceptor ligands, suggesting their potential as candidates for positron emission tomography (PET) ligands. This research highlights the exploration of novel compounds for their potential use in diagnostic imaging and therapeutic interventions, particularly in the context of neurological and psychiatric conditions (M. Jørgensen et al., 2013).

Tachykinin NK2 Receptor Antagonists

Smith et al. (1995) described the synthesis of 2-(5-fluoro-1H-indol-3-yl)ethyl spiropiperidines and their affinity for the tachykinin NK2 receptor. These compounds were identified as potent NK2 receptor antagonists, highlighting their potential therapeutic application in treating respiratory conditions such as bronchoconstriction. This research exemplifies the scientific application of complex molecules in targeting specific receptors to modulate biological responses (P W Smith et al., 1995).